Cas no 34238-59-0 (Benzenamine, 2,5-dimethoxy-4-methyl-)

Benzenamine, 2,5-dimethoxy-4-methyl- structure
34238-59-0 structure
Product Name:Benzenamine, 2,5-dimethoxy-4-methyl-
CAS No:34238-59-0
MF:C9H13NO2
MW:167.205022573471
CID:1462175
PubChem ID:643376
Update Time:2025-04-20

Benzenamine, 2,5-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,5-dimethoxy-4-methyl-
    • 2,5-dimethoxy-4-methylbenzenamine
    • SCHEMBL1707894
    • CWIBPAGDXLMLNI-UHFFFAOYSA-N
    • InChI=1/C9H13NO2/c1-6-4-9(12-3)7(10)5-8(6)11-2/h4-5H,10H2,1-3H
    • 2,5-dimethoxy-4-methylaniline
    • 34238-59-0
    • DB-329656
    • DTXSID10349159
    • Inchi: 1S/C9H13NO2/c1-6-4-9(12-3)7(10)5-8(6)11-2/h4-5H,10H2,1-3H3
    • InChI Key: CWIBPAGDXLMLNI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1C)OC)N

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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